4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile

• CAS: 477859-02-2
• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.348
• SMILES: CC1=CC(=CC=C1)C2=NC(=C(C(=O)N2)C#N)C3=CC=C(C=C3)OC
• InChI: InChI=1S/C19H15N3O2/c1-12-4-3-5-14(10-12)18-21-17(16(11-20)19(23)22-18)13-6-8-15(24-2)9-7-13/h3-10H,1-2H3,(H,21,22,23)
• InChIKey: RGIGGGHDVYENGV-UHFFFAOYSA-N
• Solubility: not available

4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile – A Kinase-Targeted Scaffold

4‑Hydroxy‑6‑(4‑methoxyphenyl)‑2‑(3‑methylphenyl)‑5‑pyrimidinecarbonitrile (CAS 477859‑02‑2) belongs to the 4‑hydroxypyrimidine‑5‑carbonitrile family, a class of ATP‑mimetic scaffolds widely explored as kinase inhibitors [REFS‑1]. The compound contains a 4‑hydroxy group that enables keto‑enol tautomerism critical for hinge‑region hydrogen bonding, a 5‑cyano moiety that occupies the selectivity pocket, and distinct C2‑(3‑methylphenyl) and C6‑(4‑methoxyphenyl) substituents that define its unique steric and electronic profile [REFS‑2]. Reputable vendors supply this compound at ≥95 % purity for research purposes [REFS‑3].

1

ATP-mimetic pyrimidinecarbonitrile core with keto-enol tautomerism for hinge-region hydrogen bonding

2

5-cyano group occupies the selectivity pocket; C2-(3-methylphenyl) and C6-(4-methoxyphenyl) define steric/electronic profile

3

Supplied at research-grade purity; suitable for kinase-focused screening libraries and selectivity profiling workflows

• [1] Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Bioorganic & Medicinal Chemistry, 2020. PMID: 33035751. View Source
• [2] PubChem CID 135496594. 4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile. National Center for Biotechnology Information. View Source

Why Analogs Cannot Substitute for 4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile

Subtle changes to the C2‑aryl, C6‑aryl, or C4‑heteroatom dramatically perturb the orientation of the pyrimidine ring within the ATP‑binding cleft. The 3‑methylphenyl substituent at C2 projects into the hydrophobic back pocket, modulating potency and selectivity across kinase isoforms, while the 4‑methoxyphenyl group at C6 influences the compound’s dipole moment, logP, and solubility [REFS‑1]. Swapping the C4‑hydroxy for chloro (CAS 477859‑03‑3) or replacing the 3‑methylphenyl with phenyl (CAS 338982‑08‑4) changes hydrogen‑bonding capacity, metabolic stability, and binding kinetics, making direct interchange scientifically unsound [REFS‑2].

Chloro analog (CAS 477859-03-3)

Lacks the hydrogen-bond donor capacity of the 4-hydroxy group, which may alter hinge-region recognition and reduce selectivity compared to the target compound.

Phenyl analog (CAS 338982-08-4)

Replacement of the 3-methylphenyl with an unsubstituted phenyl ring reduces lipophilicity and hydrophobic back-pocket complementarity, potentially shifting isoform selectivity.

Meta-methoxy regioisomer (CAS 477853-96-6)

Predicted faster oxidative O-demethylation relative to the para-methoxy substituent may compromise metabolic stability in CYP450-dependent assay systems.

• [1] US Patent Application US20100063080, CXCR2 inhibitors. Press et al., Novartis, 2010. View Source
• [2] PubChem CID 135496594. 4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile. National Center for Biotechnology Information. View Source

Differentiating This Pyrimidinecarbonitrile from Close Analogs

Keto-Enol Tautomerism Enables Unique Hinge Binding

The target compound possesses a unique keto‑enol tautomeric equilibrium, absent in the C4‑chloro analog (CAS 477859‑03‑3), where the chloro substituent cannot act as a hydrogen‑bond donor. This tautomerism allows the C4‑hydroxy compound to engage in bidentate hydrogen bonds with kinase hinge residues (e.g., Met793 in EGFR), potentially increasing binding affinity and residence time [REFS‑1]. The C4‑chloro analog, having zero H‑bond donors (PubChem computed HBD = 0 vs. HBD = 1 for the target compound), relies solely on passive hydrophobic interactions, which reduces selectivity [REFS‑2].

Hinge-Binding Tautomer

Class-level inference

Target: HBD = 1, keto-enol bidentate donor. Chloro analog: HBD = 0 (predicted), passive hydrophobic interaction only.

Supports hinge-region engagement relevant to kinase selectivity screening.

Class-level scaffold inference; confirm in target kinase assay.

Evidence Dimension	Hydrogen-bond donor count and hinge-binding potential
Target Compound Data	HBD = 1; capable of tautomerism-assisted bidentate hinge binding
Comparator Or Baseline	4-Chloro-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile (CAS 477859‑03‑3): HBD = 0 (predicted)
Quantified Difference	Qualitative—target has donor capacity; chloro analog lacks it
Conditions	PubChem computed properties; kinase hinge-binding analysis based on the pyrimidine-5-carbonitrile scaffold class

Why This Matters

Compounds with hydrogen-bond donor capability typically exhibit higher binding affinity and improved selectivity, reducing the risk of off-target kinase inhibition in screening libraries.

• [1] Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Bioorganic & Medicinal Chemistry, 2020. PMID: 33035751. View Source
• [2] PubChem CID 135496594. 4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile in comparison with its close analogs. National Center for Biotechnology Information. View Source

Hydrophobic Vector of the 3-Methylphenyl Substituent

Replacing the 3‑methylphenyl group at C2 (target compound) with a simple phenyl ring (CAS 338982‑08‑4) removes a methyl‑driven hydrophobic contact. PubChem‑calculated XLogP3 for the target compound is 2.8, whereas the phenyl analog is expected to exhibit a lower logP (estimated ~2.5), reducing its complementarity to hydrophobic sub‑pockets such as the gatekeeper pocket in kinases [REFS‑1]. The methyl group increases the compound’s van der Waals surface area, which can enhance binding entropy and slow off‑rates [REFS‑2].

C2 Lipophilic Contact

Class-level inference

Target XLogP3 = 2.8 (3-methylphenyl); Phenyl analog XLogP3 ≈ 2.5. Δ ~0.3 units, extra methyl adds van der Waals contact.

May enhance hydrophobic back-pocket complementarity in kinases with a large gatekeeper residue.

Class-level SAR; logP difference is modest and context-dependent.

Evidence Dimension	Lipophilicity and hydrophobic binding capacity
Target Compound Data	XLogP3 = 2.8; C2‑(3‑methylphenyl) group
Comparator Or Baseline	4-Hydroxy-6-(4-methoxyphenyl)-2-phenyl-5-pyrimidinecarbonitrile (CAS 338982‑08‑4): estimated XLogP3 ≈ 2.5; C2‑(phenyl)
Quantified Difference	ΔXLogP3 ≈ 0.3 units; extra methyl group adds lipophilic contact
Conditions	PubChem XLogP3; kinase hydrophobic pocket docking analysis inferred from pyrimidine‑5‑carbonitrile SAR literature

Why This Matters

A higher logP within the drug-like range may improve cell permeability, while the specific hydrophobic interaction can drive selectivity for kinases with a larger gatekeeper residue, offering a procurement rationale over the simpler phenyl analog.

• [1] PubChem CID 135496594. 4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile. National Center for Biotechnology Information. View Source
• [2] US Patent Application US20100063080, CXCR2 inhibitors. Press et al., Novartis, 2010. View Source

Methoxy Regiochemistry and CYP450 Metabolic Susceptibility

The 4‑methoxy group on the C6‑phenyl ring (target compound) exerts a different electronic effect than the 3‑methoxy regioisomer (CAS 477853‑96‑6). Para‑methoxy substitution reduces the electrophilicity of the aromatic ring, potentially slowing oxidative O‑demethylation by CYP450 isoforms. In contrast, the meta‑methoxy isomer is typically more susceptible to para‑hydroxylation and subsequent glucuronidation, leading to faster metabolic clearance [REFS‑1].

Metabolic Stability

Class-level inference

para-Methoxy: reduced ring electrophilicity, slower O-demethylation predicted. meta-Methoxy: more rapid para-hydroxylation/glucuronidation.

para-Methoxy substitution may support prolonged metabolic half-life in microsomal stability screens.

Inferred from anisole metabolism rules; experimental microsomal data not available.

Evidence Dimension	Predicted metabolic lability based on regiochemical substitution pattern
Target Compound Data	C6‑(4‑methoxyphenyl) – para‑methoxy, decreased ring electrophilicity
Comparator Or Baseline	4-Hydroxy-6-(3-methoxyphenyl)-2-phenyl-5-pyrimidinecarbonitrile (CAS 477853‑96‑6) – meta‑methoxy
Quantified Difference	Qualitative—para‑methoxy is generally more metabolically stable than meta‑methoxy based on medicinal chemistry principles
Conditions	Inferred from established CYP450 metabolism rules for anisoles; no direct microsomal stability data for these specific compounds

Why This Matters

For lead‑optimisation programs, the para‑methoxy arrangement can reduce metabolic hot spots, prolonging half‑life and lowering the dose required in efficacy studies, making it a preferred starting point over the meta‑methoxy isomer.

• [1] General medicinal chemistry principles of anisole metabolism; see, e.g., Guengerich, F. P. (2008) Chem. Res. Toxicol. 21, 70–83. View Source

C5 Cyano Group Stabilizes the Bioactive Conformation

The nitrile group at C5 (present in the target compound and all comparators) withdraws electron density from the pyrimidine ring, lowering its pKa and reinforcing the planar, ATP‑mimetic geometry required for kinase binding. Among analogs lacking the 5‑cyano group (e.g., 4‑hydroxy‑6‑(4‑methoxyphenyl)‑2‑phenylpyrimidine), the absence results in a less preorganised ligand and a 10‑ to 100‑fold loss of potency in related scaffolds [REFS‑1].

Cyano Pharmacophore

Supporting evidence

5-CN present: planar, low-pKa pyrimidine ring. Des-cyano analog: typically >10-fold potency loss in EGFR inhibitor series.

Retention of the cyano group is critical for maintaining kinase-binding preorganisation.

Extrapolated from pyrimidine-5-carbonitrile SAR; assay-specific validation advised.

Evidence Dimension	Potency retention through conformational stabilisation
Target Compound Data	5‑cyano group present; planar, low‑pKa pyrimidine ring
Comparator Or Baseline	4-Hydroxy-6-(4-methoxyphenyl)-2-phenylpyrimidine (no 5‑CN) – typical potency loss >10‑fold in kinase assays
Quantified Difference	Qualitative—cyanated scaffold likely >10‑fold more potent than non‑cyanated analog
Conditions	Extrapolated from pyrimidine‑5‑carbonitrile SAR in EGFR inhibitor series

Why This Matters

The nitrile is a critical pharmacophore; procuring a des‑cyano analog would yield a significantly less active compound, justifying the selection of the 5‑cyanopyrimidine scaffold for kinase‑focused screening decks.

• [1] Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Bioorganic & Medicinal Chemistry, 2020. PMID: 33035751. View Source

Application Scenarios for This Pyrimidinecarbonitrile

Targeted Kinase Inhibitor Screening Libraries

Owing to the presence of the 5‑cyano group and the bidentate hydrogen‑bond potential of the C4‑hydroxy tautomer, this compound is an ideal entry for focused kinase inhibitor decks, particularly for kinases with a methionine gatekeeper (e.g., EGFR, JAK family) that preferentially engage planar, cyano‑substituted pyrimidines [REFS‑1].

Selectivity Profiling Against Hydrophobic Back-Pocket Mutants

The 3‑methylphenyl substituent introduces a gentle steric protrusion that can be used to interrogate differential binding to kinases harbouring larger hydrophobic residues in the back cleft (e.g., the T790M mutant of EGFR), where the methyl group may provide a new vector for selectivity over wild‑type kinases [REFS‑2].

Metabolically Stable Warhead for PROTAC Design

Because the para‑methoxy group is predicted to be more resistant to oxidative metabolism than its meta‑methoxy regioisomer, attaching a PROTAC linker via the C4‑hydroxy (after tautomerisation) or through the C6‑methoxy phenyl ring allows the compound to serve as a more stable kinase‑binding warhead in heterobifunctional degrader molecules [REFS‑3].

Crystallographic Fragment-Based Drug Discovery

The combination of a low rotatable bond count (3) and a planar core makes this compound a tractable crystallographic fragment for soaking experiments, where its multiple heteroatom contacts (4 H‑bond acceptors, 1 donor) can reveal novel binding hot spots across the human kinome [REFS‑4].

Application

Selection Property

Validation Focus

Kinase inhibitor screening libraries

Hinge-binding donor motif, cyano selectivity pocket

Kinase panel binding and selectivity assays

Hydrophobic back-pocket mutant profiling

C2 3-methylphenyl steric contact

Differential binding in gatekeeper-mutant kinase assays

PROTAC degrader ligand exploration

Predicted para-methoxy metabolic stability

Microsomal stability and linker conjugation feasibility

Crystallographic fragment-based discovery

Low rotatable-bond count, planar core, multiple heteroatom contacts

Soaking experiments and co-crystal hot-spot identification

• [1] Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Bioorganic & Medicinal Chemistry, 2020. PMID: 33035751. View Source
• [2] US Patent Application US20100063080, CXCR2 inhibitors. Press et al., Novartis, 2010. View Source
• [3] General medicinal chemistry principles of anisole metabolism; Guengerich, F. P. (2008) Chem. Res. Toxicol. 21, 70–83. View Source
• [4] PubChem CID 135496594. 4-Hydroxy-6-(4-methoxyphenyl)-2-(3-methylphenyl)-5-pyrimidinecarbonitrile. National Center for Biotechnology Information. View Source